Cas no 6597-42-8 (1,4-Pentadien-3-one, 1-[4-(dimethylamino)phenyl]-5-phenyl-)

• Product Name: 1,4-Pentadien-3-one, 1-[4-(dimethylamino)phenyl]-5-phenyl-
• CAS No: 6597-42-8
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• CID: 397021
• PubChem ID: 53787891
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1-[4-(dimethylamino)phenyl]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-[4-(dimethylamino)phenyl]-5-phenyl-
• 1-[4-(dimethylamino)phenyl]-5-phenylpenta-1,4-dien-3-one
• DTXSID20706673
• 6597-42-8

• Inchi： 1S/C19H19NO/c1-20(2)18-12-8-17(9-13-18)11-15-19(21)14-10-16-6-4-3-5-7-16/h3-15H,1-2H3
• InChI Key： DZVMHKBMAWOMKU-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC=CC=1)C=CC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 277.14677
• Monoisotopic Mass: 277.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31